1-(2,5-dimethylphenyl)-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-[4-(4-methoxyphenyl)butan-2-yl]piperazine
• InChI: InChI=1S/C23H32N2O/c1-18-5-6-19(2)23(17-18)25-15-13-24(14-16-25)20(3)7-8-21-9-11-22(26-4)12-10-21/h5-6,9-12,17,20H,7-8,13-16H2,1-4H3
• InChI Key: CZWXGPLPLDRFPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(C)CCC3=CC=C(C=C3)OC
• Molecular Formula: C23H32N2O
• Molecular Weight: 352.5 g/mol

Description

The compound you’re asking about is a type of piperazine, which is a class of organic compounds containing a six-membered ring with two nitrogen atoms at opposite positions in the ring. Piperazines are often used in the synthesis of pharmaceuticals and polymers.

Molecular Structure Analysis

The molecular structure of a piperazine derivative would include a six-membered ring with two nitrogen atoms. The specific substituents on the ring (in this case, 2,5-dimethylphenyl and 3-(4-methoxyphenyl)-1-methylpropyl groups) would significantly influence the compound’s properties.

Chemical Reactions Analysis

Piperazines can undergo a variety of chemical reactions, including alkylation, acylation, and sulfonation. The specific reactions that “1-(2,5-dimethylphenyl)-4-[3-(4-methoxyphenyl)-1-methylpropyl]piperazine” might undergo would depend on the specific conditions and reagents used.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of the methoxyphenyl and dimethylphenyl groups in the compound you’re asking about would likely influence its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of a piperazine derivative would depend on its specific structure and the biological system in which it is acting. Piperazines are found in a variety of pharmaceuticals, where they can act as antihistamines, antipsychotics, and more.

Safety and Hazards

The safety and hazards associated with a specific compound would depend on its structure and properties. Piperazines can be irritants and should be handled with care.

Future Directions

The future directions for research on a specific piperazine derivative would depend on its properties and potential applications. Piperazines are a focus of ongoing research due to their prevalence in pharmaceuticals and potential for use in new drug development.